Cas no 2870667-22-2 (Bicyclo[3.1.0]hexane-6-carboxylic acid, 6-[[(2-propen-1-yloxy)carbonyl]amino]- )

• Product Name: Bicyclo[3.1.0]hexane-6-carboxylic acid, 6-[[(2-propen-1-yloxy)carbonyl]amino]-
• CAS No: 2870667-22-2
• MF: C₁₁H₁₅NO₄
• MW: 225.241103410721
• CID: 5563545
• Update Time: 2025-10-24

Bicyclo[3.1.0]hexane-6-carboxylic acid, 6-[[(2-propen-1-yloxy)carbonyl]amino]- Chemical and Physical Properties

Names and Identifiers

• 6-[[(2-Propen-1-yloxy)carbonyl]amino]bicyclo[3.1.0]hexane-6-carboxylic acid (ACI)
• Bicyclo[3.1.0]hexane-6-carboxylic acid, 6-[[(2-propen-1-yloxy)carbonyl]amino]-

• Inchi： 1S/C11H15NO4/c1-2-6-16-10(15)12-11(9(13)14)7-4-3-5-8(7)11/h2,7-8H,1,3-6H2,(H,12,15)(H,13,14)
• InChI Key： PKTWPDBTJPXIAL-UHFFFAOYSA-N
• SMILES： O=C(NC1(C2C1CCC2)C(O)=O)OCC=C

Additional information on Bicyclo[3.1.0]hexane-6-carboxylic acid, 6-[[(2-propen-1-yloxy)carbonyl]amino]-

Bicyclo[3.1.0]hexane-6-carboxylic acid, 6-[[(2-propen-1-yloxy)carbonyl]amino]- (CAS No. 2870667-22-2): A Comprehensive Overview

Bicyclo[3.1.0]hexane-6-carboxylic acid, 6-[[(2-propen-1-yloxy)carbonyl]amino]-, identified by its CAS number 2870667-22-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of bicyclic carboxylic acids, characterized by its fused ring system consisting of three carbon atoms in one ring and four in another, creating a unique three-dimensional structure that influences its chemical reactivity and potential biological activity.

The molecular structure of Bicyclo[3.1.0]hexane-6-carboxylic acid, 6-[[(2-propen-1-yloxy)carbonyl]amino]- features a carboxylic acid group at the 6-position of the bicyclic framework, which is further functionalized by an amino group that is acylated with a vinyl ether moiety via an ester linkage. This particular arrangement of functional groups makes the compound a versatile intermediate in synthetic chemistry, particularly in the development of peptidomimetics and other bioactive molecules.

In recent years, there has been a surge in research focused on the development of novel scaffolds for drug discovery, with bicyclic compounds being particularly favored due to their ability to mimic natural product structures and exhibit favorable pharmacokinetic properties. The< strong>Bicyclo[3.1.0]hexane-6-carboxylic acid, 6-[[(2-propen-1-yloxy)carbonyl]amino]- derivative stands out as a promising candidate in this regard, offering a scaffold that can be readily modified to explore various biological targets.

One of the most compelling aspects of this compound is its potential application in the synthesis of protease inhibitors, which are critical in treating a wide range of diseases, including cancer and infectious disorders. The presence of both a carboxylic acid and an amide functionality provides multiple sites for chemical modification, allowing researchers to fine-tune the properties of derived compounds for optimal binding affinity and selectivity against specific protease targets.

Recent studies have demonstrated the utility of< strong>Bicyclo[3.1.0]hexane-6-carboxylic acid, 6-[[(2-propen-1-yloxy)carbonyl]amino]- as a building block in the construction of peptidomimetics that mimic the transition-state geometry of peptide bonds. By incorporating this bicyclic scaffold into designed molecules, researchers have been able to develop inhibitors with enhanced stability and reduced susceptibility to enzymatic degradation. These findings highlight the compound's potential as a key intermediate in the development of next-generation therapeutic agents.

The< strong>vinyloxy carbonyl moiety attached to the amino group in< strong>Bicyclo[3.1.0]hexane-6-carboxylic acid, 6-[[(2-propen-1-yloxy)carbonyl]amino]- also presents opportunities for further functionalization through various chemical transformations, such as hydrolysis or reduction, which can be exploited to generate diverse libraries of derivatives for high-throughput screening.

In addition to its role in drug discovery, this compound has shown promise in materials science applications due to its rigid bicyclic structure and ability to participate in polymerization reactions. Researchers have explored its use as a monomer in the synthesis of novel polymers with tailored mechanical and thermal properties, which could find applications in advanced coatings and composites.

The synthesis of< strong>Bicyclo[3.1.0]hexane-6-carboxylic acid, 6-[[(2-propen-1-yloxy)carbonyl]amino]- involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. Key steps include cyclization reactions to form the bicyclic core, followed by selective functionalization at the 6-position with an acylated amino group. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the desired vinyloxy carbonyl moiety, demonstrating the importance of transition-metal catalysis in modern synthetic methodologies.

The stereochemistry of< strong>Bicyclo[3.1.0]hexane-6-carboxylic acid, 6-[[(2-propen-1-yloxy)carbonyl]amino]- is another critical factor that influences its reactivity and biological activity. The compound exists as a single enantiomer or as a mixture of diastereomers depending on synthetic conditions, which can be controlled through careful selection of reaction parameters and chiral auxiliaries or catalysts.

In conclusion,< strong>Bicyclo[3.1.0]hexane-6-carboxylic acid, 6-[[(2-propen-1-yloxy)carbonyl]amino]- (CAS No. 2870667-22-2) is a multifaceted compound with significant potential in pharmaceutical research and materials science applications. Its unique structural features make it an invaluable building block for designing novel bioactive molecules and advanced materials alike.